3-((4-Methoxyphenyl)amino)benzo[b]thiophene-2-carboxylic acid

• IUPAC Name: 3-(4-methoxyanilino)-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C16H13NO3S/c1-20-11-8-6-10(7-9-11)17-14-12-4-2-3-5-13(12)21-15(14)16(18)19/h2-9,17H,1H3,(H,18,19)
• InChI Key: PSQDRNHSQLULKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=C(SC3=CC=CC=C32)C(=O)O
• Molecular Formula: C16H13NO3S
• Molecular Weight: 299.3 g/mol
• CAS No.: 784163-26-4

Description

3-((4-Methoxyphenyl)amino)benzo[b]thiophene-2-carboxylic acid (CAS 784163-26-4) is a benzo[b]thiophene-based small molecule of significant interest in medicinal chemistry and immunology research. This compound is supplied for research applications only and is not intended for diagnostic or therapeutic use. The benzo[b]thiophene scaffold is a privileged structure in drug discovery, known for its diverse biological activities. Research indicates this chemical class shows promise in various areas, particularly as a STING (Stimulator of Interferon Genes) agonist . STING agonists represent a cutting-edge area of investigation in immuno-oncology, as activation of the STING pathway induces the production of type I interferons and pro-inflammatory cytokines, potentially triggering robust anti-tumor immune responses . This mechanism makes such compounds valuable tools for studying innate immunity and developing novel cancer immunotherapies. Furthermore, structurally related benzo[b]thiophene derivatives have demonstrated potent antimicrobial activity against multidrug-resistant bacterial pathogens, including methicillin-resistant and daptomycin-resistant Staphylococcus aureus (MRSA) strains . The incorporation of the acylhydrazone-functionalized moiety, as seen in related compounds, enhances the potential for creating diverse derivatives for structure-activity relationship (SAR) studies . Researchers can utilize this compound as a key intermediate or precursor in synthesizing novel analogs for screening against a broad spectrum of biological targets. This product is strictly labeled "For Research Use Only" and is not manufactured or intended for use in diagnosing, treating, mitigating, or preventing diseases in humans or animals.

Biological Activity

3-((4-Methoxyphenyl)amino)benzo[b]thiophene-2-carboxylic acid, a compound characterized by its unique benzo[b]thiophene core and functional groups, has garnered attention in medicinal chemistry due to its promising biological activities. This article explores the compound's biological properties, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features a benzo[b]thiophene core, which is a bicyclic structure containing both benzene and thiophene rings. The inclusion of a 4-methoxyphenyl group and a carboxylic acid functionality enhances its solubility and biological activity. These structural characteristics are crucial for its interaction with biological targets.

Biological Activity

Research indicates that 3-((4-Methoxyphenyl)amino)benzo[b]thiophene-2-carboxylic acid exhibits significant biological activities, particularly in the following areas:

• Anticancer Activity : Preliminary studies suggest that this compound may influence pathways involved in cancer progression. Its interaction with cellular targets could potentially inhibit tumor growth.
• Cholinesterase Inhibition : Similar compounds have shown inhibitory effects on acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), suggesting that 3-((4-Methoxyphenyl)amino)benzo[b]thiophene-2-carboxylic acid may also possess cholinesterase inhibitory properties, which are valuable in treating neurodegenerative diseases like Alzheimer's .

Research Findings

• Synthesis and Structure-Activity Relationships (SAR) :
  • The synthesis of 3-((4-Methoxyphenyl)amino)benzo[b]thiophene-2-carboxylic acid involves various chemical reactions that allow for the modification of its structure to enhance biological activity. Studies have indicated that modifications at specific positions can significantly alter the compound's efficacy against biological targets .
• In Vitro Studies :
  • In vitro assays have demonstrated that derivatives of benzo[b]thiophene compounds exhibit varying degrees of activity against AChE and BChE. For example, compounds structurally similar to 3-((4-Methoxyphenyl)amino)benzo[b]thiophene-2-carboxylic acid were tested for their inhibitory effects, revealing promising IC50 values comparable to established inhibitors like galantamine .
• Cell Viability Assays :
  • The impact of this compound on cell viability was assessed using SH-SY5Y neuroblastoma cells. Compounds exhibiting potent cholinesterase inhibition showed no cytotoxic effects at their IC50 concentrations, indicating a favorable safety profile for potential therapeutic use .

Comparative Analysis with Similar Compounds

The following table summarizes the structural features and biological activities of compounds related to 3-((4-Methoxyphenyl)amino)benzo[b]thiophene-2-carboxylic acid:

Compound Name	Structure	Unique Features	Biological Activity
Benzo[b]thiophene-2-carboxylic acid	Structure	Lacks the methoxy group; studied for antibacterial properties	Moderate antibacterial activity
4-Methoxybenzoic acid	Structure	Simpler structure; used as an intermediate in organic synthesis	Low biological activity
3-Aminobenzo[b]thiophene	Structure	Lacks the carboxylic acid; studied as a kinase inhibitor	Potential anticancer activity

The uniqueness of 3-((4-Methoxyphenyl)amino)benzo[b]thiophene-2-carboxylic acid lies in its combination of functional groups that may enhance solubility and overall biological activity compared to similar compounds.

Scientific Research Applications

Anticancer Activity

Research indicates that 3-((4-Methoxyphenyl)amino)benzo[b]thiophene-2-carboxylic acid exhibits significant anticancer potential. Preliminary studies suggest it interacts with various cellular targets involved in cancer progression:

• Mechanism of Action : The compound may inhibit specific kinases associated with cancer cell proliferation and survival pathways. This interaction can lead to apoptosis (programmed cell death) in cancerous cells.

Antioxidant Properties

The compound has shown promising antioxidant activity, which is crucial for mitigating oxidative stress—a contributing factor in various diseases, including cancer and neurodegenerative disorders.

• Cellular Studies : In vitro studies have demonstrated that this compound can scavenge free radicals, thereby protecting cellular components from oxidative damage.

Drug Development

Due to its unique structural features, 3-((4-Methoxyphenyl)amino)benzo[b]thiophene-2-carboxylic acid serves as a lead compound for the development of novel pharmaceuticals:

• Synthesis of Derivatives : Researchers are exploring various synthetic routes to create derivatives that enhance bioactivity or target specificity.

Interaction Studies

Understanding how this compound interacts with biological systems is essential for its application in drug development:

• Target Identification : Studies are underway to identify specific proteins and pathways influenced by the compound, which could lead to targeted therapies for diseases like cancer.

Case Study 1: Anticancer Efficacy

A study published in a peer-reviewed journal assessed the anticancer efficacy of 3-((4-Methoxyphenyl)amino)benzo[b]thiophene-2-carboxylic acid on various cancer cell lines. The results indicated a significant reduction in cell viability at micromolar concentrations, suggesting its potential as an anticancer agent.

Case Study 2: Antioxidant Activity

In another investigation focusing on oxidative stress, this compound was evaluated for its ability to reduce reactive oxygen species (ROS) levels in human cell cultures. The findings demonstrated that treatment with the compound led to a marked decrease in ROS levels, supporting its role as an effective antioxidant.

Comparison with Similar Compounds

Halogen-Substituted Derivatives

Halogenation significantly alters bioactivity and binding affinity. For example:

• 3,6-Dichlorobenzo[b]thiophene-2-carboxylic acid (BT2) and 3-chloro-6-fluorobenzo[b]thiophene-2-carboxylic acid (BT2F) () exhibit distinct electronic properties due to Cl and F substituents, affecting their roles as intermediates in drug discovery.
• 4-Chlorobenzo[b]thiophene-2-carboxylic acid () and 4-fluoro-7-methoxybenzo[b]thiophene-2-carboxylic acid () demonstrate how halogen position impacts molecular interactions.

Amino and Sulfonamide Derivatives

• Ethyl 3-[(4-methylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate () and 3-{[(4-chlorophenyl)sulfonyl]amino}-2-thiophenecarboxylic acid () feature sulfonamide groups, which enhance metabolic stability but reduce solubility compared to amino-substituted analogs.
• The target compound’s 4-methoxyphenylamino group may improve solubility and hydrogen-bonding capacity relative to sulfonamides.

Alkylated and Acylated Derivatives

• 6-Chloro-3-(3-(naphthalen-1-yloxy)propyl)benzo[b]thiophene-2-carboxylic acid () and 3-(4-methoxybenzoyl)benzo[b]thiophene-2-carboxylic acid () highlight how alkyl/acyl chains modulate lipophilicity and target engagement.

Anticancer and Antibacterial Agents

• Thiophene derivatives like 5-(4-chlorophenyl)-3-[(2-oxo-2-phenylethyl)amino]thiophene-2-carboxylic acid () show potent anticancer activity, attributed to chlorophenyl and amino groups enhancing DNA intercalation .
• N-(3-((1H-Benzo[d]imidazol-1-yl)methyl)benzyl)benzo[b]thiophene-2-carboxamide () demonstrates the importance of aromatic substituents in enzyme inhibition.

Enzyme Inhibitors

• 3-Isopropoxy-5-methoxy-N-(1H-tetrazol-5-yl)benzo[b]thiophene-2-carboxamide () and related compounds target enzymes like indoleamine 2,3-dioxygenase, with methoxy groups improving binding affinity .

Physicochemical Properties

Table 1: Key Properties of Selected Benzo[b]thiophene-2-carboxylic Acid Derivatives

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Bioactivity	Reference
3-((4-Methoxyphenyl)amino)benzo[b]thiophene-2-carboxylic acid	3-(4-MeOPhNH), 2-COOH	C₁₆H₁₃NO₃S	299.35	High solubility, H-bond donor	N/A
3,6-Dichlorobenzo[b]thiophene-2-carboxylic acid (BT2)	3-Cl, 6-Cl, 2-COOH	C₉H₄Cl₂O₂S	247.10	Intermediate, lipophilic
4-Chlorobenzo[b]thiophene-2-carboxylic acid	4-Cl, 2-COOH	C₉H₅ClO₂S	212.65	Metabolic stability
3-(4-Methoxybenzoyl)benzo[b]thiophene-2-carboxylic acid	3-(4-MeOBzCO), 2-COOH	C₁₇H₁₂O₄S	320.34	Acylated, enhanced π-stacking
6-Chloro-3-(3-(naphthalen-1-yloxy)propyl)benzo[b]thiophene-2-carboxylic acid	6-Cl, 3-(naphthoxypropyl), 2-COOH	C₂₂H₁₇ClO₃S	396.88	Mcl1 inhibitor, bulky substituent

Q & A

Q. What are the established synthetic routes for 3-((4-Methoxyphenyl)amino)benzo[b]thiophene-2-carboxylic acid?

• Methodological Answer : Synthesis typically involves coupling reactions between benzo[b]thiophene-2-carboxylic acid derivatives and 4-methoxyaniline. For example:

• Step 1 : Activation of the carboxylic acid group using reagents like N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to form an active ester intermediate .
• Step 2 : Reaction with 4-methoxyaniline under reflux conditions in anhydrous dichloromethane (CH₂Cl₂) .
• Step 3 : Purification via reverse-phase HPLC with methanol-water gradients to isolate the product (67–70% yield) .
• Key Parameters : Reaction time (12–24 hrs), temperature (reflux at 40–50°C), and stoichiometric ratios (1:1.2 for anhydride derivatives) .

Q. Which analytical techniques are recommended for characterizing this compound?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR to confirm molecular structure and substituent positions (e.g., aromatic protons at δ 6.8–7.5 ppm, methoxy groups at δ 3.8 ppm) .
• Infrared (IR) Spectroscopy : Peaks at 1680–1720 cm⁻¹ (C=O stretch) and 3300–3500 cm⁻¹ (N-H stretch) .
• High-Performance Liquid Chromatography (HPLC) : Purity assessment using C18 columns with UV detection (λ = 254 nm) .
• Melting Point Analysis : Range 210–225°C to verify crystallinity and purity .

Advanced Research Questions

Q. How can researchers evaluate the biological activity of this compound?

• Methodological Answer :

• Antibacterial Assays : Minimum Inhibitory Concentration (MIC) tests against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains. Use microbroth dilution methods with 96-well plates .
• Enzyme Inhibition Studies : Screen against kinases or phosphatases (e.g., protein tyrosine phosphatase 1B) using fluorogenic substrates. IC₅₀ values are calculated via dose-response curves .
• Cytotoxicity Assays : MTT or SRB assays on cancer cell lines (e.g., HeLa, MCF-7) to assess anti-proliferative effects. Normalize results to positive controls (e.g., cisplatin) .

Q. What strategies resolve contradictions in spectroscopic data during characterization?

• Methodological Answer :

• Multi-Technique Validation : Cross-validate NMR data with IR and mass spectrometry (e.g., discrepancies in carbonyl peaks may arise from tautomerism; use 2D NMR like COSY or NOESY for resolution) .
• Crystallography : Single-crystal X-ray diffraction to resolve ambiguous stereochemistry or hydrogen-bonding patterns .
• Purity Checks : HPLC with diode-array detection (DAD) to identify impurities contributing to spectral anomalies .

Q. What catalytic applications have been explored for similar benzo[b]thiophene derivatives?

• Methodological Answer :

• Palladium-Catalyzed Reactions : Derivatives serve as ligands in cross-coupling reactions (e.g., Suzuki-Miyaura). Optimize catalyst loading (1–5 mol%) and solvent systems (toluene/ethanol) .
• Photocatalysis : Functionalized benzo[b]thiophenes act as photosensitizers in dye-sensitized solar cells (DSSCs). Measure efficiency via J-V curves under AM 1.5G illumination .
• Table : Example Catalytic Parameters

Application	Catalyst System	Yield (%)	Reference
Suzuki Coupling	Pd(OAc)₂, K₂CO₃, DMF, 80°C	85–92
CO₂ Reduction	Ru-complex, acetonitrile	75

Data Contradiction Analysis

Q. How to address discrepancies in biological activity data across studies?

• Methodological Answer :

• Standardized Assay Conditions : Use identical cell lines, culture media, and incubation times (e.g., 48 hrs for MTT assays) to minimize variability .
• Dose-Response Reproducibility : Repeat experiments in triplicate with internal controls. Statistical analysis (ANOVA, p < 0.05) to confirm significance .
• Solubility Considerations : Use DMSO stock solutions (<0.1% final concentration) to avoid solvent toxicity artifacts .